2-Hydroxy-5-iodo-N-(4-methoxy-phenyl)-benzamide

• IUPAC Name: 2-hydroxy-5-iodo-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C14H12INO3/c1-19-11-5-3-10(4-6-11)16-14(18)12-8-9(15)2-7-13(12)17/h2-8,17H,1H3,(H,16,18)
• InChI Key: WJUFTZFAQYHROG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)I)O
• Molecular Formula: C14H12INO3
• Molecular Weight: 369.15 g/mol

Description

2-Hydroxy-5-iodo-N-(4-methoxy-phenyl)-benzamide (HIMPB) is an important organic compound used in various scientific research applications. It is a useful reagent for organic synthesis, as it has a wide range of reactivity and can be used to construct various derivatives. HIMPB has been studied extensively for its biochemical and physiological effects, and its potential for use in laboratory experiments.

Mechanism of Action

Target of Action

The compound has been found to have an affinity data ic50 of 630nm , indicating that it may have a specific target in the body.

Mode of Action

The compound’s interaction with its targets could result in changes at the molecular level, potentially influencing cellular processes .

Biochemical Pathways

Given its chemical structure and properties, it may interact with various biochemical pathways in the body.

Pharmacokinetics

These properties would impact the compound’s bioavailability, determining how much of the compound reaches its target site in the body .

Result of Action

The compound’s interaction with its targets could result in changes at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

2-Hydroxy-5-iodo-N-(4-methoxy-phenyl)-benzamide has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable in aqueous solutions. However, it can be toxic in high concentrations, and it is sensitive to light and heat.

Future Directions

2-Hydroxy-5-iodo-N-(4-methoxy-phenyl)-benzamide has potential for use in a variety of fields, including drug development, biochemistry, and medical research. It could be used to study the mechanisms of action of various drugs and the effects of drugs on the body. It could also be used to develop new drugs with improved efficacy and fewer side effects. Additionally, this compound could be used to study the biochemical and physiological effects of various compounds, and to develop new treatments for various diseases.

Synthesis Methods

2-Hydroxy-5-iodo-N-(4-methoxy-phenyl)-benzamide can be synthesized by the reaction of 4-methoxy-benzaldehyde and 5-iodo-salicylic acid in the presence of a base catalyst. The reaction proceeds in two steps: first, the aldehyde and the acid form an imine, and then the imine is hydrolyzed to form the desired product. The reaction is typically carried out in an aqueous solution at a temperature of 80°C for 10-15 hours.

Scientific Research Applications

2-Hydroxy-5-iodo-N-(4-methoxy-phenyl)-benzamide has been used in various scientific research applications, including the synthesis of other organic compounds, the study of enzyme inhibition, and the investigation of drug metabolism. It has also been used to study the mechanisms of action of various drugs and the effects of drugs on the body. For example, this compound has been used to study the effects of the antiepileptic drug phenytoin on the brain.